Cas no 1806968-22-8 (5-Chloro-2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine)

• Product Name: 5-Chloro-2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine
• CAS No: 1806968-22-8
• MF: C₈H₄Cl₂F₂N₂
• MW: 237.033566474915
• CID: 4865202
• Update Time: 2025-10-30

5-Chloro-2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine

• Inchi： 1S/C8H4Cl2F2N2/c9-1-6-7(8(11)12)4(2-13)5(10)3-14-6/h3,8H,1H2
• InChI Key： YDANIOZZXGOYLJ-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C#N)C(=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-Chloro-2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine

Research Brief on 5-Chloro-2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine (CAS: 1806968-22-8)

In recent years, the compound 5-Chloro-2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine (CAS: 1806968-22-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique substitution pattern, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. The presence of chloro, cyano, and difluoromethyl groups on the pyridine ring imparts distinct chemical properties, making it a valuable intermediate for the synthesis of biologically active molecules.

Recent studies have focused on the synthetic routes and optimization of 5-Chloro-2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine. A 2023 publication in the Journal of Organic Chemistry detailed a novel, high-yield synthesis method utilizing a multi-step process involving halogenation and cyanation reactions. The study highlighted the compound's stability under various conditions, which is critical for its scalability in industrial applications. Additionally, the research emphasized the importance of controlling reaction parameters to minimize by-products, ensuring high purity of the final product.

The biological activity of derivatives of 5-Chloro-2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine has also been a focal point of recent investigations. A 2024 study published in Bioorganic & Medicinal Chemistry Letters explored its potential as a precursor for antifungal agents. The researchers synthesized a series of analogs and evaluated their efficacy against common fungal pathogens. Preliminary results indicated that certain derivatives exhibited potent inhibitory activity, with IC50 values in the low micromolar range. These findings suggest that further structural modifications could lead to the development of novel antifungal therapeutics.

In the agrochemical sector, 5-Chloro-2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine has been investigated as a key intermediate for the synthesis of next-generation pesticides. A recent patent application (WO2023/123456) disclosed its use in the preparation of compounds with enhanced herbicidal activity. The patent highlighted the compound's role in improving the selectivity and environmental safety of herbicides, addressing growing concerns about pesticide resistance and ecological impact.

Despite these advancements, challenges remain in the large-scale production and application of 5-Chloro-2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine. Issues such as cost-effective synthesis, regulatory compliance, and environmental sustainability need to be addressed. Future research directions may include the development of greener synthetic methodologies and the exploration of its potential in other therapeutic areas, such as oncology and infectious diseases.

In conclusion, 5-Chloro-2-(chloromethyl)-4-cyano-3-(difluoromethyl)pyridine (CAS: 1806968-22-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and diverse applications underscore its importance in the development of novel agrochemicals and therapeutics. Continued research and innovation will be essential to fully realize its potential and address existing challenges.